Cas no 2229132-69-6 (1-methyl-5-{pyrazolo1,5-apyridin-3-yl}-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-{pyrazolo1,5-apyridin-3-yl}-1H-pyrazol-4-amine
• CAS No: 2229132-69-6
• MF: C₁₁H₁₁N₅
• MW: 213.238540887833
• CID: 5866105
• PubChem ID: 165853946
• Update Time: 2025-08-04

1-methyl-5-{pyrazolo1,5-apyridin-3-yl}-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-{pyrazolo1,5-apyridin-3-yl}-1H-pyrazol-4-amine
• EN300-1748327
• 1-methyl-5-{pyrazolo[1,5-a]pyridin-3-yl}-1H-pyrazol-4-amine
• 2229132-69-6

• Inchi： 1S/C11H11N5/c1-15-11(9(12)7-13-15)8-6-14-16-5-3-2-4-10(8)16/h2-7H,12H2,1H3
• InChI Key： OCYWGCBNACVLAV-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=C(C=N2)C1=C(C=NN1C)N

Computed Properties

• Exact Mass: 213.10144537g/mol
• Monoisotopic Mass: 213.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.1Ų

Additional information on 1-methyl-5-{pyrazolo1,5-apyridin-3-yl}-1H-pyrazol-4-amine

1-Methyl-5-{Pyrazolo[1,5-A]Pyridin-3-Yl}-1H-Pyrazol-4-Amine: A Comprehensive Overview

1-Methyl-5-{pyrazolo[1,5-a]pyridin-3-yl}-1H-pyrazol-4-amine, commonly referred to by its CAS number CAS No. 2229132-69-6, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development, particularly in the design of novel therapeutic agents targeting various disease states.

The molecular structure of this compound is characterized by a pyrazolo[1,5-a]pyridine moiety fused with a pyrazole ring system, which introduces a high degree of structural complexity and functional diversity. The presence of the methyl group at the 1-position of the pyrazole ring further enhances its chemical reactivity and biological activity. Recent studies have highlighted its potential as a scaffold for designing multi-target drugs, capable of interacting with multiple biological pathways simultaneously.

From a synthetic standpoint, the preparation of 1-methyl-5-{pyrazolo[1,5-a]pyridin-3-yl}-1H-pyrazol-4-amine involves a series of intricate reactions, including nucleophilic aromatic substitutions and cyclization processes. Researchers have optimized these methods to achieve higher yields and better purity levels, making it more accessible for large-scale production and subsequent pharmacological evaluations.

In terms of biological activity, this compound has demonstrated promising results in preclinical studies. It exhibits potent inhibitory effects against several key enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase and monoamine oxidase. Additionally, its ability to modulate neurotransmitter systems makes it a valuable candidate for treating conditions like Alzheimer's disease and Parkinson's disease.

Recent advancements in computational chemistry have further elucidated the binding mechanisms of CAS No. 2229132-69-6 with its target proteins. Molecular docking studies reveal that the compound forms stable interactions with critical residues in the active sites of these enzymes, thereby enhancing its therapeutic potential. Furthermore, its favorable pharmacokinetic profile, including good bioavailability and low toxicity, underscores its suitability for clinical translation.

The versatility of this compound extends beyond its pharmaceutical applications. Its unique electronic properties make it an attractive candidate for use in organic electronics and optoelectronic devices. Researchers are exploring its potential as a building block for designing novel materials with tailored electronic characteristics, which could revolutionize the field of flexible electronics.

In conclusion, 1-methyl-5-{pyrazolo[1,5-a]pyridin-3-yl}-1H-pyrazol-4-amine, or CAS No. 2229132-69-6, represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its structural complexity, coupled with its promising biological and electronic properties, positions it as a key player in advancing both medicinal chemistry and materials science research.